Cas no 405142-64-5 (1-NAPHTHALENAMINE, 7-BROMO-1,2,3,4-TETRAHYDRO-N-(TRIPHENYLMETHYL)-)

• Product Name: 1-NAPHTHALENAMINE, 7-BROMO-1,2,3,4-TETRAHYDRO-N-(TRIPHENYLMETHYL)-
• CAS No: 405142-64-5
• MF: C₂₉H₂₆BrN
• MW: 468.427446842194
• CID: 3202786
• PubChem ID: 85814493
• Update Time: 2025-04-21

1-NAPHTHALENAMINE, 7-BROMO-1,2,3,4-TETRAHYDRO-N-(TRIPHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHALENAMINE, 7-BROMO-1,2,3,4-TETRAHYDRO-N-(TRIPHENYLMETHYL)-
• 405142-64-5
• DTXSID001171599
• 7-Bromo-1,2,3,4-tetrahydro-N-(triphenylmethyl)-1-naphthalenamine

• Inchi： 1S/C29H26BrN/c30-26-20-19-22-11-10-18-28(27(22)21-26)31-29(23-12-4-1-5-13-23,24-14-6-2-7-15-24)25-16-8-3-9-17-25/h1-9,12-17,19-21,28,31H,10-11,18H2
• InChI Key： DQNJDUDAGQCESD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CCCC(C=2C=1)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 467.12486Da
• Monoisotopic Mass: 467.12486Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 12Ų